Cas no 34924-96-4 (4-(2-phenylethyl)piperazin-1-amine)

• Product Name: 4-(2-phenylethyl)piperazin-1-amine
• CAS No: 34924-96-4
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• CID: 2942359
• PubChem ID: 12198454
• Update Time: 2025-06-18

4-(2-phenylethyl)piperazin-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-phenethyl-piperazin-1-ylamine
• 4-(2-phenylethyl)piperazin-1-amine
• F1908-1887
• SCHEMBL11210785
• 4-Phenethylpiperazin-1-amine
• 34924-96-4
• AKOS022626353
• DTXSID801297478
• 4-(2-Phenylethyl)-1-piperazinamine

• Inchi： 1S/C12H19N3/c13-15-10-8-14(9-11-15)7-6-12-4-2-1-3-5-12/h1-5H,6-11,13H2
• InChI Key： KAHOOFLESLALQF-UHFFFAOYSA-N
• SMILES： N1(CCC2C=CC=CC=2)CCN(CC1)N

Computed Properties

• Exact Mass: 205.157897619g/mol
• Monoisotopic Mass: 205.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 4-(2-phenylethyl)piperazin-1-amine

Professional Introduction to 4-(2-phenylethyl)piperazin-1-amine (CAS No. 34924-96-4)

4-(2-phenylethyl)piperazin-1-amine, chemically designated as N-(2-phenylethyl)piperazine-1-carboxamidine, is a significant compound in the realm of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 34924-96-4, has garnered considerable attention due to its structural and pharmacological properties. The molecular structure of this amine features a piperazine ring substituted with a 2-phenylethyl group, making it a versatile scaffold for the development of various bioactive molecules.

The piperazine moiety is a well-known pharmacophore in medicinal chemistry, frequently incorporated into drugs targeting neurological and cardiovascular systems. Its ability to interact with multiple biological targets stems from its nitrogen-rich structure, which allows for hydrogen bonding and salt formation. In contrast, the 2-phenylethyl group introduces lipophilicity and modulates the compound's solubility and metabolic stability. These characteristics make 4-(2-phenylethyl)piperazin-1-amine a valuable intermediate in synthesizing novel therapeutic agents.

Recent advancements in drug discovery have highlighted the potential of piperazine derivatives as modulators of neurotransmitter systems. Specifically, compounds with this structural motif have been explored for their efficacy in treating conditions such as depression, anxiety, and Parkinson's disease. The substitution pattern in 4-(2-phenylethyl)piperazin-1-amine suggests that it may exhibit properties similar to known psychotropic agents, although its exact pharmacological profile remains under investigation.

One of the most compelling aspects of 4-(2-phenylethyl)piperazin-1-amine is its synthetic accessibility. The compound can be readily prepared through multi-step organic synthesis pathways, including reductive amination and nucleophilic substitution reactions. These synthetic routes are well-documented in the literature and can be optimized for large-scale production. Furthermore, the modular nature of the molecule allows for easy derivatization, enabling chemists to explore a wide range of analogs with tailored biological activities.

In the context of modern drug development, computational modeling and high-throughput screening have become indispensable tools. The structural features of 4-(2-phenylethyl)piperazin-1-amine make it an attractive candidate for virtual screening against large databases of biological targets. By leveraging computational methods, researchers can predict potential interactions between this compound and therapeutic targets, thereby accelerating the discovery process.

The pharmacokinetic properties of 4-(2-phenylethyl)piperazin-1-amine are also of great interest. Studies have indicated that piperazine derivatives often exhibit moderate oral bioavailability and favorable metabolic profiles. However, further investigation is required to fully understand the compound's absorption, distribution, metabolism, excretion (ADME) characteristics. These studies are crucial for optimizing dosing regimens and minimizing potential side effects.

Another area where this compound shows promise is in the development of targeted therapies for neurological disorders. Piperazine-based drugs have demonstrated efficacy in modulating dopamine receptors, which are implicated in conditions such as schizophrenia and ADHD. The presence of the phenylethyl group in 4-(2-phenylethyl)piperazin-1-amine may enhance its affinity for these receptors compared to simpler piperazine derivatives.

Recent research has also explored the potential applications of 4-(2-phenylethyl)piperazin-1-amine in combination therapies. By pairing this compound with other bioactive molecules, researchers aim to achieve synergistic effects that could improve treatment outcomes. Such combinations are particularly relevant in chronic diseases where multifactorial approaches are often necessary.

The safety profile of any pharmaceutical candidate is paramount, and 4-(2-phenylethyl)piperazin-1-amine has been subjected to preliminary toxicological assessments. Early studies suggest that it exhibits low toxicity at therapeutic doses, although more comprehensive safety evaluations are warranted before clinical trials can commence. These assessments will include acute toxicity tests, long-term exposure studies, and evaluations of potential carcinogenic or mutagenic effects.

In conclusion, 4-(2-phenylethyl)piperazin-1-amine (CAS No. 34924-96) represents a promising scaffold for pharmaceutical innovation. Its unique structural features combined with its synthetic tractability make it an attractive candidate for further exploration in drug discovery. As research continues to uncover new therapeutic applications for piperazine derivatives, compounds like this one are likely to play a significant role in addressing unmet medical needs.